N-[2-(1,3-benzothiazol-2-yl)phenyl]-2,3-dichlorobenzamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)phenyl]-2,3-dichlorobenzamide
• InChI: InChI=1S/C20H12Cl2N2OS/c21-14-8-5-7-13(18(14)22)19(25)23-15-9-2-1-6-12(15)20-24-16-10-3-4-11-17(16)26-20/h1-11H,(H,23,25)
• InChI Key: PBEAHDMUFPOYQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=CC=CC=C3S2)NC(=O)C4=C(C(=CC=C4)Cl)Cl
• Molecular Formula: C20H12Cl2N2OS
• Molecular Weight: 399.3 g/mol

Description

N-[2-(1,3-benzothiazol-2-yl)phenyl]-2,3-dichlorobenzamide, commonly known as BZP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. BZP is a benzamide derivative that has been synthesized and studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of BZP is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. BZP has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
BZP has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes that are involved in cell survival. BZP has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using BZP in lab experiments is its potential as a therapeutic agent for various types of cancer. BZP has been shown to have anticancer activity and can be used to study the mechanisms of cancer cell death. However, one of the limitations of using BZP in lab experiments is its potential toxicity. BZP has been shown to have cytotoxic effects on normal cells, and caution should be taken when using it in lab experiments.

Future Directions

There are several future directions for the study of BZP. One direction is to further investigate its potential as a therapeutic agent for various types of cancer. Another direction is to study the mechanisms of action of BZP in more detail, which can lead to the development of more potent and selective analogs. Additionally, the potential toxicity of BZP should be further studied to determine its safety for use in humans.
Conclusion:
In conclusion, BZP is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of BZP have been discussed in this paper. BZP has shown promising results in the treatment of cancer, but caution should be taken when using it in lab experiments due to its potential toxicity. Further research is needed to fully understand the potential of BZP as a therapeutic agent and to determine its safety for use in humans.

Scientific Research Applications

BZP has been studied for its potential applications in various areas of scientific research. One of the primary applications of BZP is in the field of medicinal chemistry, where it has been tested for its potential as a therapeutic agent. BZP has been shown to have anticancer activity and has been studied as a potential treatment for various types of cancer.